Cas no 1178387-38-6 (2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide)

2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide is a specialized organic compound featuring a brominated benzyl group and a cyclopropylamine moiety. Its molecular structure, incorporating both aromatic and aliphatic components, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the 2-bromo substituent enhances reactivity in cross-coupling reactions, while the cyclopropyl group contributes to conformational rigidity, potentially influencing biological activity. This compound is particularly useful in medicinal chemistry for the development of novel bioactive molecules, offering versatility in derivatization. High purity and well-defined stereochemistry ensure consistent performance in research applications. Proper handling and storage under inert conditions are recommended to maintain stability.
2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide structure
1178387-38-6 structure
Product Name:2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide
CAS No:1178387-38-6
MF:C12H15BrN2O
MW:283.164302110672
CID:2161777
Update Time:2025-05-19

2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-n-(2-bromo-benzyl)-n-cyclopropyl-acetamide
    • 2-Amino-N-(2-bromobenzyl)-N-cyclopropylacetamide
    • AM90850
    • 2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide
    • Inchi: 1S/C12H15BrN2O/c13-11-4-2-1-3-9(11)8-15(10-5-6-10)12(16)7-14/h1-4,10H,5-8,14H2
    • InChI Key: ULGOJMAUDHRQFA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1CN(C(CN)=O)C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Topological Polar Surface Area: 46.3

2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086290-500mg
2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide
1178387-38-6
500mg
£320.00 2022-03-01

Additional information on 2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide

Introduction to 2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide (CAS No. 1178387-38-6)

2-Amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1178387-38-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its structural complexity, which includes an amino group, a brominated benzyl moiety, and a cyclopropyl substituent attached to an acetamide backbone. The unique combination of these structural features makes it a promising candidate for further exploration in drug discovery and development.

The brominated benzyl group in the molecular structure of 2-amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide is particularly noteworthy. Bromine atoms are frequently incorporated into pharmaceutical intermediates due to their ability to enhance metabolic stability and binding affinity. The presence of this group suggests that the compound may exhibit interactions with biological targets that are influenced by halogen bonding, a phenomenon that has been increasingly recognized for its role in drug-receptor interactions. Recent studies have demonstrated that halogenated aromatic compounds can serve as effective modulators of enzyme activity and receptor binding, making them valuable tools in the development of novel therapeutic agents.

The cyclopropyl substituent is another key feature of this compound. Cyclopropane rings are known for their strained three-membered structure, which can lead to unique electronic and steric properties. In medicinal chemistry, cyclopropane motifs have been incorporated into molecules to improve pharmacokinetic profiles, such as reducing metabolic clearance rates. The cyclopropyl group in 2-amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide may contribute to the compound's overall binding affinity by introducing specific steric constraints that optimize interactions with biological targets. This structural element has been explored in various drug candidates, where it has shown potential in enhancing binding stability and selectivity.

The acetamide moiety provides a polar functional group that can facilitate hydrogen bonding interactions with biological targets. Acetamides are commonly found in pharmaceuticals due to their ability to enhance solubility and improve pharmacological activity. In the context of 2-amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide, the acetamide group may play a crucial role in mediating interactions with proteins or enzymes, contributing to the compound's potential therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of small molecules like 2-amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide with high precision. These techniques have been instrumental in identifying key interaction points between the compound and its biological targets, such as enzymes or receptors. For instance, studies have shown that the brominated benzyl group can engage in halogen bonding with specific amino acid residues in protein active sites, while the cyclopropyl group may interact through hydrophobic or π-stacking interactions.

The synthesis of 2-amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps typically include the formation of the cyclopropyl amide bond, followed by bromination of the benzyl group. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve regioselective functionalization of the aromatic ring. These methods enhance the efficiency of synthesis while minimizing unwanted side reactions.

In vitro studies have begun to explore the potential pharmacological activity of 2-amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors relevant to various diseases. For example, its structural features could make it a viable candidate for targeting enzymes involved in inflammatory pathways or metabolic disorders. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals relies heavily on innovative synthetic strategies and an understanding of molecular interactions at a fundamental level. The case of 2-amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide exemplifies how structural complexity can be leveraged to create molecules with tailored properties for therapeutic applications. As research continues, compounds like this one will likely contribute valuable insights into drug design principles and open new avenues for treating complex diseases.

Future directions in the study of 2-amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide may include exploring its derivatives through structure-activity relationship (SAR) studies. By modifying specific functional groups or substituents, researchers can fine-tune the pharmacological properties of the compound. Additionally, investigating its behavior in vivo will provide critical insights into its potential as a lead compound for drug development.

The integration of experimental data with computational modeling will continue to be essential in advancing our understanding of how molecules like 1178387-38-6 interact with biological systems. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry will provide detailed structural information, while computational methods will offer predictive insights into molecular behavior.

In conclusion, 1178387-38-6, also known as 2-amino-N-(2-bromo-benzyl)-N-cyclopropyl-acetamide, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The combination of an amino group, brominated benzyl moiety, and cyclopropyl substituent makes this compound a versatile tool for drug discovery efforts aimed at addressing various diseases.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.